Cas no 499796-83-7 (4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde)
499796-83-7 structure
Product Name:4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde
CAS No:499796-83-7
MF:C7H4ClN3OS
MW:213.644158363342
CID:1542460
PubChem ID:58742215
Update Time:2025-04-21
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxaldehyde, 4-chloro-2-(1H-pyrazol-1-yl)-
- 4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde
- 499796-83-7
- AKOS019254731
- EN300-1293321
- 5-Thiazolecarboxaldehyde,4-chloro-2-(1H-pyrazol-1-yl)-
-
- Inchi: 1S/C7H4ClN3OS/c8-6-5(4-12)13-7(10-6)11-3-1-2-9-11/h1-4H
- InChI Key: YRXVRDZCDLAJMC-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)SC(=N1)N1C=CC=N1
Computed Properties
- Exact Mass: 212.97652
- Monoisotopic Mass: 212.9763606g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 76Ų
Experimental Properties
- PSA: 47.78
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293321-0.05g |
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde |
499796-83-7 | 0.05g |
$624.0 | 2023-06-06 | ||
| Enamine | EN300-1293321-0.1g |
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde |
499796-83-7 | 0.1g |
$653.0 | 2023-06-06 | ||
| Enamine | EN300-1293321-0.25g |
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde |
499796-83-7 | 0.25g |
$683.0 | 2023-06-06 | ||
| Enamine | EN300-1293321-0.5g |
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde |
499796-83-7 | 0.5g |
$713.0 | 2023-06-06 | ||
| Enamine | EN300-1293321-1.0g |
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde |
499796-83-7 | 1g |
$743.0 | 2023-06-06 | ||
| Enamine | EN300-1293321-2.5g |
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde |
499796-83-7 | 2.5g |
$1454.0 | 2023-06-06 | ||
| Enamine | EN300-1293321-5.0g |
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde |
499796-83-7 | 5g |
$2152.0 | 2023-06-06 | ||
| Enamine | EN300-1293321-10.0g |
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde |
499796-83-7 | 10g |
$3191.0 | 2023-06-06 | ||
| Enamine | EN300-1293321-50mg |
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde |
499796-83-7 | 50mg |
$468.0 | 2023-09-30 | ||
| Enamine | EN300-1293321-100mg |
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde |
499796-83-7 | 100mg |
$490.0 | 2023-09-30 |
4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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